2-{[(2-ethoxyphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 2-[[2-(2-ethoxyphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO5/c1-2-22-14-9-5-6-10-15(14)23-11-16(19)18-13-8-4-3-7-12(13)17(20)21/h3-10H,2,11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: IFQJGMHAAJYKFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

Synthesis Analysis

The synthesis of 2-{[(phenoxy or phenyl)acetyl]amino}benzoic acid derivatives, including those with ethoxy groups, has been achieved with yields around 50% from corresponding acetyl chloride and anthranilic acid derivatives. These compounds have been tested for their potential anti-inflammatory activities due to their inhibition of 3α-hydroxysteroid dehydrogenase, with some derivatives showing significantly higher activity than acetylsalicylic acid (ASA) (Daidone, Plescia, Bajardi, & Schillaci, 1995).

Molecular Structure Analysis

The molecular structure of related compounds, such as (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, has been characterized by X-ray crystallography, spectroscopic methods, and quantum chemical calculations. These analyses reveal the compound's stabilization through intramolecular and intermolecular interactions, contributing to its overall lattice energies and properties (Venkatesan, Rajakannan, Venkataramanan, Ilangovan, Sundius, & Thamotharan, 2016).

Chemical Reactions and Properties

The chemical reactivity of 2-{[(2-ethoxyphenoxy)acetyl]amino}benzoic acid derivatives has been explored in various studies. For example, ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates condensation with 2-aminobenzoic acid yields compounds that act as O,N,O-tridentate ligands capable of forming metal complexes, showcasing their versatile chemical properties (Kudyakova, Goryaeva, Burgart, Saloutin, & Slepukhin, 2009).

Physical Properties Analysis

Alkoxy-substituted benzoic acids, including ethoxy derivatives, have been structurally characterized to understand their crystalline architectures. These studies provide insights into how substituents like ethoxy groups influence molecular packing, hydrogen bonding, and other interactions critical for determining the physical properties of these compounds (Raffo, Rossi, Alborés, Baggio, & Cukiernik, 2014).

Chemical Properties Analysis

The synthesis and analysis of 2-(2-ethoxycarbonyl-3-oxo-3-polyfluoroalkylprop-1-enylamino)benzoic acids highlight their potential as O,N,O-tridentate ligands for metal complexation. This aspect, along with their preparation methods, offers a glimpse into the chemical versatility and potential applications of these compounds in various fields (Kudyakova et al., 2009).